Oleuroside Oleuroside Oleuroside belongs to the class of organic compounds known as terpene glycosides. These are prenol lipids containing a carbohydrate moiety glycosidically bound to a terpene backbone. Oleuroside is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, oleuroside is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, oleuroside can be found in fats and oils, fruits, herbs and spices, and olive. This makes oleuroside a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 116383-31-4
VCID: VC21335086
InChI: InChI=1S/C25H32O13/c1-3-13-14(9-19(29)35-7-6-12-4-5-16(27)17(28)8-12)15(23(33)34-2)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h3-5,8,11,13-14,18,20-22,24-28,30-32H,1,6-7,9-10H2,2H3/t13-,14+,18-,20-,21+,22-,24+,25+/m1/s1
SMILES: COC(=O)C1=COC(C(C1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula: C25H32O13
Molecular Weight: 540.5 g/mol

Oleuroside

CAS No.: 116383-31-4

Cat. No.: VC21335086

Molecular Formula: C25H32O13

Molecular Weight: 540.5 g/mol

* For research use only. Not for human or veterinary use.

Oleuroside - 116383-31-4

CAS No. 116383-31-4
Molecular Formula C25H32O13
Molecular Weight 540.5 g/mol
IUPAC Name methyl (2S,3R,4S)-4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-3-ethenyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
Standard InChI InChI=1S/C25H32O13/c1-3-13-14(9-19(29)35-7-6-12-4-5-16(27)17(28)8-12)15(23(33)34-2)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h3-5,8,11,13-14,18,20-22,24-28,30-32H,1,6-7,9-10H2,2H3/t13-,14+,18-,20-,21+,22-,24+,25+/m1/s1
Standard InChI Key WWKVQWHAWPZZDB-ASNPJKIBSA-N
Isomeric SMILES COC(=O)C1=CO[C@H]([C@@H]([C@@H]1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
SMILES COC(=O)C1=COC(C(C1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)OC3C(C(C(C(O3)CO)O)O)O
Canonical SMILES COC(=O)C1=COC(C(C1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)OC3C(C(C(C(O3)CO)O)O)O

Chemical Structure and Properties

Oleuroside (CAS: 116383-31-4) is a complex organic compound with the molecular formula C25H32O13 and a molecular weight of 540.5 g/mol . It belongs to the class of organic compounds known as sesquiterpenoids, which are terpenes with three consecutive isoprene units . The systematic IUPAC name for oleuroside is methyl 4-{2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl}-3-ethenyl-2-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3,4-dihydro-2H-pyran-5-carboxylate .

Molecular Structure

The chemical structure of oleuroside is characterized by several functional groups and structural features that contribute to its biological activities. It contains a dihydroxyphenyl group connected to a complex carboxylic ester structure through an ethoxy linkage . The compound also features a pyran ring system and a sugar moiety (oxan) with multiple hydroxyl groups, which likely contribute to its water solubility and biological interactions .

Physical and Chemical Properties

Table 1: Key Physical and Chemical Properties of Oleuroside

PropertyValueSource
Molecular FormulaC25H32O13
Molecular Weight540.5138 g/mol
Physical StateNot specified in sources-
InChI KeyWWKVQWHAWPZZDB-ASNPJKIBSA-N
Monoisotopic Molecular Weight540.18429111
ClassificationSesquiterpenoid

The complex structure of oleuroside includes multiple hydroxyl groups, which likely contribute to its solubility in polar solvents and potential for hydrogen bonding with biological macromolecules such as proteins and enzymes . Its structural features suggest potential antioxidant properties, which is common among phenolic compounds found in olive leaf extracts .

Sources and Occurrence

Oleuroside is a natural compound primarily found in olive leaves (Olea europaea L.) . It is one of several bioactive phenolic compounds in olive leaf extract that contribute to its therapeutic properties . Olive leaf extract has been traditionally used in Mediterranean cultures for its health benefits and has more recently gained scientific attention for its diverse biological activities .

Biological Activities

Hematinic Properties

One of the most significant findings regarding oleuroside is its hematinic potential, which refers to its ability to improve blood parameters related to red blood cells and hemoglobin . Research has demonstrated that oleuroside, along with oleuropein, is an active component in olive leaf extract that contributes to erythroid differentiation (the process of forming red blood cells) .

In vivo studies have shown that administration of aqueous olive leaf extract containing oleuroside leads to significant increases in several hematological parameters:

  • Red blood cell (RBC) count

  • Hematocrit levels

  • Reticulocyte numbers

  • Reticulocyte hemoglobin content (CHr)

Additionally, oleuroside-containing olive leaf extract has been shown to promote plasma iron levels and increase the expression of splenic ferroportin (Fpn), an important iron transporter . These effects collectively contribute to improved erythropoiesis (red blood cell production) and iron homeostasis, which are crucial for preventing and treating anemia .

Erythroid Differentiation

Oleuroside has been identified as one of the active components in olive leaf extract that induces erythroid differentiation in the K562 cell line, which is an undifferentiated progenitor cell line that expresses erythroid markers such as glycophorin A (GYPA) . This finding suggests that oleuroside may play a role in promoting the development of red blood cells from precursor cells .

Biological ActivityObservationsStudy TypeReference
Erythroid DifferentiationInduces differentiation in K562 cell lineIn vitro
Hematinic EffectIncreases RBC, hematocrit, reticulocyte countIn vivo (mice)
Iron MetabolismPromotes plasma iron levels and Fpn expressionIn vivo (mice)
Hemoglobin SynthesisIncreases reticulocyte hemoglobin contentIn vivo (mice)

Research Findings

In Vivo Studies

A significant in vivo study investigated the effects of aqueous olive leaf extract (WOL), which contains oleuroside, on hematological parameters in healthy mice . After 24 days of oral administration, the following results were observed:

  • Significant increase in red blood cell count

  • Elevated hematocrit levels

  • Increased reticulocyte numbers

  • Enhanced reticulocyte hemoglobin content (CHr)

Furthermore, the study demonstrated that WOL promoted plasma iron levels and increased the expression of splenic ferroportin (Fpn), suggesting a positive effect on iron metabolism and transport . These findings provide substantial evidence for the hematinic potential of oleuroside-containing olive leaf extract in an animal model .

Human Pilot Study

A single-arm pilot study with a limited number of healthy volunteers was conducted to assess the feasibility, compliance, and potential benefits of WOL supplementation . Following an 8-week intervention with WOL, the participants showed:

  • Significantly increased red blood cell count

  • Elevated hemoglobin levels

  • No significant changes in liver and kidney function parameters (indicating safety)

This preliminary human study suggests that olive leaf extract containing oleuroside may have beneficial effects on hematological parameters in humans without causing adverse effects on liver or kidney function . While this pilot study provides promising initial results, more extensive clinical trials are needed to fully establish the efficacy and safety of oleuroside for human use .

Future Research Directions

The promising findings regarding oleuroside's biological activities and potential applications highlight several areas for future research:

  • Isolation and purification methods for obtaining pure oleuroside from olive leaf extract

  • Structure-activity relationship studies to understand which specific structural features of oleuroside contribute to its hematinic properties

  • Comprehensive clinical trials to establish efficacy, optimal dosing, and long-term safety in humans

  • Investigation of potential synergistic effects between oleuroside and other bioactive compounds in olive leaf extract

  • Exploration of additional biological activities beyond the hematinic effects

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